Cas no 2034207-32-2 (tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxylate)

• Product name: tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 2034207-32-2
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 5969812
• PubChem ID: 119099202

tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxylate
• tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• tert-butyl 3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• AKOS026681455
• F2167-4129
• 2034207-32-2

• Inchi： 1S/C14H22N4O2/c1-14(2,3)20-13(19)18-10-4-5-11(18)7-12(6-10)17-9-15-8-16-17/h8-12H,4-7H2,1-3H3
• InChI Key： HQDCIXWLYRGRAQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CC(CC1CC2)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane-8-carboxylate

Comprehensive Guide to tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2034207-32-2)

tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2034207-32-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of 8-azabicyclo[3.2.1]octane derivatives, which are known for their structural uniqueness and biological relevance. The presence of a 1,2,4-triazole moiety enhances its versatility, making it a subject of interest in drug discovery and material science.

The molecular structure of tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate features a bicyclic framework with a tert-butyl carboxylate group, which contributes to its stability and solubility. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in modulating enzyme activity, which aligns with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, CAS No. 2034207-32-2 has garnered attention due to its potential for sustainable synthesis routes. The compound’s low environmental impact and compatibility with catalytic processes make it a candidate for eco-friendly applications. This aligns with the global shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

The pharmaceutical industry is exploring tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate for its role in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier has sparked interest in treating neurodegenerative diseases, a hot topic in biomedical research. Additionally, its triazole ring offers hydrogen-bonding capabilities, which are crucial for drug-receptor interactions.

From a commercial perspective, the demand for high-purity tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate is rising, driven by its applications in high-throughput screening and combinatorial chemistry. Suppliers emphasize its batch-to-batch consistency, a key factor for researchers requiring reproducible results. This compound is also listed in catalogs of specialty chemicals, catering to niche markets in academia and industry.

For synthetic chemists, the CAS No. 2034207-32-2 represents a valuable intermediate in multi-step organic synthesis. Its azabicyclo[3.2.1]octane core is a scaffold for designing conformationally constrained molecules, a strategy often employed to enhance drug potency. Recent publications discuss its use in asymmetric catalysis, further expanding its utility in chiral synthesis.

Safety and handling of tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. Storage conditions typically involve cool, dry environments to maintain stability, a detail often queried by laboratory personnel.

In summary, tert-butyl 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2034207-32-2) is a multifaceted compound with broad applications in medicinal chemistry, material science, and sustainable synthesis. Its structural features and functional groups make it a versatile intermediate, while its alignment with current research trends ensures continued relevance in scientific exploration.